Cas no 881191-48-6 (3-(piperazin-1-yl)-6-(pyridin-2-yl)pyridazine)

3-(Piperazin-1-yl)-6-(pyridin-2-yl)pyridazine is a heterocyclic compound featuring a pyridazine core substituted with a piperazine and a pyridinyl group. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a building block for drug discovery. The piperazine moiety enhances solubility and bioavailability, while the pyridinyl group contributes to binding affinity in target interactions. Its well-defined synthetic route ensures high purity and reproducibility, making it suitable for research in kinase inhibitors and CNS-targeting agents. The compound’s balanced lipophilicity and hydrogen-bonding capacity further support its utility in medicinal chemistry optimization.
3-(piperazin-1-yl)-6-(pyridin-2-yl)pyridazine structure
881191-48-6 structure
Product Name:3-(piperazin-1-yl)-6-(pyridin-2-yl)pyridazine
CAS No:881191-48-6
MF:C13H15N5
MW:241.291701555252
MDL:MFCD16652718
CID:2152353
PubChem ID:33676341
Update Time:2025-06-08

3-(piperazin-1-yl)-6-(pyridin-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-piperazin-1-yl-6-pyridin-2-yl-pyridazine
    • 3-Piperazin-1-yl-6-pyridin-2-ylpyridazine
    • F1967-0470
    • DB-348451
    • 3-(piperazin-1-yl)-6-(pyridin-2-yl)pyridazine
    • 881191-48-6
    • EN300-237317
    • HWCXYZOJJTYDFU-UHFFFAOYSA-N
    • SCHEMBL2761188
    • AKOS005207405
    • MDL: MFCD16652718
    • Inchi: 1S/C13H15N5/c1-2-6-15-11(3-1)12-4-5-13(17-16-12)18-9-7-14-8-10-18/h1-6,14H,7-10H2
    • InChI Key: HWCXYZOJJTYDFU-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(C3C=CC=CN=3)N=N2)CCNCC1

Computed Properties

  • Exact Mass: 241.13274550Da
  • Monoisotopic Mass: 241.13274550Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 53.9Ų

3-(piperazin-1-yl)-6-(pyridin-2-yl)pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM527271-1g
3-(Piperazin-1-yl)-6-(pyridin-2-yl)pyridazine
881191-48-6 98%
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$295 2023-03-07
Matrix Scientific
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Matrix Scientific
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Matrix Scientific
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3-Piperazin-1-yl-6-pyridin-2-ylpyridazine, 95%+
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TRC
B450790-10mg
3-Piperazin-1-yl-6-pyridin-2-ylpyridazine
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$ 50.00 2022-06-07
TRC
B450790-50mg
3-Piperazin-1-yl-6-pyridin-2-ylpyridazine
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$ 135.00 2022-06-07
TRC
B450790-100mg
3-Piperazin-1-yl-6-pyridin-2-ylpyridazine
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$ 230.00 2022-06-07
Enamine
EN300-237317-0.05g
3-(piperazin-1-yl)-6-(pyridin-2-yl)pyridazine
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Enamine
EN300-237317-0.1g
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Enamine
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